Cas no 853751-49-2 (1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one)

• Product Name: 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one
• CAS No: 853751-49-2
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5447015
• Update Time: 2025-10-28

1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-[(2-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one
• 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

• Inchi： 1S/C19H19NO4/c1-22-17-10-5-2-7-14(17)13-20-16-9-4-3-8-15(16)19(18(20)21)23-11-6-12-24-19/h2-5,7-10H,6,11-13H2,1H3
• InChI Key： CARSYUDIQVLGCH-UHFFFAOYSA-N
• SMILES： O1CCCOC21C1=C(N(CC3=CC=CC=C3OC)C2=O)C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

1'-(2-Methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one

The compound 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one (CAS No. 853751-49-2) is a highly specialized organic molecule with a unique structural composition. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule connects a 1,3-dioxane ring and an indole ring system, creating a complex yet fascinating molecular framework.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such intricate molecules. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to construct this compound efficiently. These methods not only enhance the yield but also improve the overall purity of the product, making it suitable for further applications in drug discovery and material science.

The indole moiety within this compound is particularly significant due to its widespread presence in natural products and its role as a scaffold in numerous bioactive molecules. The methoxyphenyl group attached to the indole ring introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties. Studies have shown that such substituents can enhance solubility and improve bioavailability, making this compound a promising candidate for therapeutic applications.

One of the most intriguing aspects of 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one is its potential as a building block in medicinal chemistry. Its spiro structure provides a rigid framework that can be exploited to design molecules with specific biological activities. For instance, researchers have explored its use as a precursor for constructing macrocyclic compounds with potential applications in enzyme inhibition and receptor targeting.

Moreover, the dioxane ring in this compound contributes to its stability and flexibility. The oxygen atoms within the dioxane ring can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. This feature makes the compound an attractive candidate for studying host-guest interactions and supramolecular chemistry.

Recent studies have also highlighted the importance of stereochemistry in this compound's activity. The dihydro configuration of the spiro system introduces asymmetry, which can significantly impact the molecule's interaction with biological targets. Enantioselective synthesis methods have been developed to produce enantiomerically pure samples, enabling researchers to investigate the stereochemical effects on bioactivity.

In terms of applications, 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one has shown promise in various fields. In pharmacology, it has been used as a lead compound for designing inhibitors of kinases and other enzymes involved in disease pathways. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts targeting cancer and inflammatory diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its rigid spiro structure and functional groups make it suitable for use as a monomer in polymer synthesis or as a component in self-assembling materials. Researchers have explored its potential in creating stimuli-responsive materials that can respond to environmental changes such as temperature or pH.

The synthesis and characterization of CAS No. 853751-49-2 have been extensively documented in recent literature. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure and elucidate its conformational properties. These studies provide valuable insights into the relationship between molecular structure and function.

In conclusion, 1'-(2-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one (CAS No. 853751-49-2) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and properties of this molecule, its role in advancing scientific knowledge is expected to grow further.